
NBI-35965 stability and storage conditions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: NBI-35965

Cat. No.: B1676989 Get Quote

Technical Support Center: NBI-35965
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability and storage of NBI-35965.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid NBI-35965?

A1: For long-term stability, it is recommended to store solid NBI-35965 under specific

temperature conditions. The stability of the compound in powder form varies with temperature.

[1]

Q2: How should I store solutions of NBI-35965?

A2: Solutions of NBI-35965 should be stored at low temperatures to ensure stability. It is

advisable to aliquot the solution after preparation to avoid repeated freeze-thaw cycles.[1]

Q3: In which solvents is NBI-35965 soluble?

A3: NBI-35965 hydrochloride is soluble in both water and DMSO, with a maximum

concentration of 100 mM in each.

Q4: Is NBI-35965 stable at room temperature during shipping?

A4: Yes, NBI-35965 is stable at ambient temperatures for the typical duration of shipping and

customs processing.[1]
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Q5: How should I prepare a stock solution of NBI-35965?

A5: To prepare a stock solution, dissolve NBI-35965 in an appropriate solvent like DMSO or

water to your desired concentration. For example, for in vitro studies, you can prepare a 10 mM

stock solution in DMSO.[1] It is recommended to use freshly prepared solutions for optimal

results.[1]

Data Presentation
Table 1: Recommended Storage Conditions for NBI-35965 Powder

Storage Temperature Shelf Life

-20°C 3 years

4°C 2 years

Data sourced from InvivoChem.[1]

Table 2: Recommended Storage Conditions for NBI-35965 in Solvent

Storage Temperature Shelf Life

-80°C 6 months

-20°C 1 month

Data sourced from InvivoChem.[1]

Table 3: Solubility of NBI-35965 Hydrochloride

Solvent Maximum Concentration

Water 100 mM

DMSO 100 mM

Data sourced from R&D Systems and Tocris Bioscience.
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Experimental Protocols
Protocol for Preparation of NBI-35965 Stock Solution (10 mM in DMSO)

Weighing: Accurately weigh the required amount of NBI-35965 hydrochloride powder

(Molecular Weight: 437.79 g/mol ).

Dissolution: Add the appropriate volume of DMSO to the powder to achieve a final

concentration of 10 mM. For example, to prepare 1 mL of a 10 mM solution, dissolve 4.38

mg of NBI-35965 in 1 mL of DMSO.

Vortexing: Vortex the solution until the compound is completely dissolved. Gentle warming

may be applied if necessary, but avoid excessive heat.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots to prevent

contamination and degradation from repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1]

Troubleshooting Guides
Issue 1: Compound Precipitation in Aqueous Buffer

Question: I observed precipitation after diluting my DMSO stock solution of NBI-35965 into

an aqueous buffer. What should I do?

Answer: This is a common issue when diluting a compound from a high-concentration

organic stock into an aqueous medium. Here are a few troubleshooting steps:

Decrease Final Concentration: The final concentration of NBI-35965 in your aqueous

buffer may be too high. Try lowering the final concentration.

Increase DMSO Percentage: Ensure the final percentage of DMSO in your aqueous

solution is sufficient to maintain solubility, but be mindful of its potential effects on your

experiment.
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Use a Different Formulation: For in vivo studies, various formulations can be used, such as

suspending the compound in 0.5% CMC Na or dissolving it in PEG400.[1]

Sonication: Gentle sonication of the final solution may help to redissolve the precipitate.

Issue 2: Inconsistent or No-Observed Activity in the Assay

Question: My NBI-35965 is not showing the expected biological activity. What could be the

reason?

Answer: Several factors could contribute to a lack of activity. Consider the following:

Improper Storage: Verify that the compound has been stored according to the

recommended conditions (-20°C or -80°C for solutions).[1] Repeated freeze-thaw cycles

can degrade the compound.

Solution Age: Ensure you are using a freshly prepared solution or a properly stored

aliquot. The stability of the compound in solution is limited.[1]

Experimental Conditions: Review your experimental protocol. Factors such as pH, buffer

composition, and incubation time can influence the activity of the compound.

Purity of the Compound: Confirm the purity of your NBI-35965 batch from the certificate of

analysis.
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Troubleshooting Precipitation Troubleshooting Inactivity

Issue Encountered
(e.g., Precipitation, Inactivity)

Is Final Concentration Too High? Was Compound Stored Correctly?

Lower Final Concentration

Yes

Is DMSO % Too Low?

No

Increase Final DMSO %

Yes

Prepare Fresh Stock Solution

No

Review Experimental Protocol

Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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